83-41-0(3-Nitro-o-xylene),D1076,NA1665

3-Nitro-o-xylene Properties

Names and Identifiers

- 1,2-Dimethyl-3-nitrobenzene
- 2,3-Dimethylnitrobenzene
- 3-nitro-ortho-xylene
- 3-Nitro-4-Chloro-5-Sulfamoyl Benzoic Acid (3-Nitro-o-Xylene)
- 1,2-dimethyl-3-nitro-benzene
- 2-METHYL-3-NITROTOLUENE
- 3-NITRO-2-XYLENE
- 3-Nitro-o-xylene
- 3-Nitro-o-xylol
- dimethylnitrobenzene
- m-Nitro-o-xylene
- nitro-o-xylene
- ortho-Nitroxylene
- o-Xylene,3-nitro
- 3-Nitro-1,2-dimethylbenzene
- LS-1825
- NCGC00091139-02
- 49GNX4CY5W
- NCGC00091139-03
- AKOS000119945
- MFCD00007162
- 83-41-0
- CAS-83-41-0
- EINECS 246-697-7
- NCGC00091139-01
- 2,3-DIMETHYLNITROBENZENE [HSDB]
- NCGC00259549-01
- Z104474110
- mononitroxylene
- InChI=1/C8H9NO2/c1-6-4-3-5-8(7(6)2)9(10)11/h3-5H,1-2H
- Benzene, 1,2-dimethyl-3-nitro-
- NSC-5402
- NA1665
- 3-nitro o-xylene
- D1076
- SCHEMBL700469
- NCGC00254235-01
- UN1665
- EN300-19522
- Xylene, ar-nitro-
- Q27259283
- CHEMBL1596825
- Nitroxylene
- Nitroxylenes, (m-, o-, p-)
- AC-10901
- NSC 5402
- o-Xylene, 3-nitro-
- EINECS 201-474-3
- 1,2-Dimethyl-3-nitrobenzene, Selectophore(TM), >=99.0%
- Benzene,2-dimethyl-3-nitro-
- DTXCID405132
- SCHEMBL16791684
- CCRIS 3117
- NSC5402
- NCGC00091139-04
- ar-Nitroxylene
- 2,3-Dimethyl nitro benzene
- DTXSID7025132
- UNII-49GNX4CY5W
- STL581793
- Dimethyl-3-nitrobenzene, 1,2-
- HSDB 8023
- 25168-04-1
- Benzene, dimethylnitro-
- Tox21_202000
- Tox21_300334
- PS-10608
- J-503832
- LS-185715
- AI3-29558
- FT-0616255
- 2,3-dimethyl-1-nitrobenzene
- D89776
- 1,2-Dimethyl-3-nitrobenzene, 97%
- AM10671
- 3-nitro-o-xylen
- NS00022826
- 2,6-Dimethyl-d6-nitrobenzene
- DB-013572
- +Expand
- MDL： MFCD00007162
- InChIKey： FVHAWXWFPBPFOS-UHFFFAOYSA-N
- Inchi： 1S/C8H9NO2/c1-6-4-3-5-8(7(6)2)9(10)11/h3-5H,1-2H3
- SMILES： CC1=C(C)C(=CC=C1)[N+](=O)[O-]
- BRN： 2045105

Computed Properties

Exact Mass: 151.06300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 151.063
Heavy Atom Count: 11
Complexity: 153
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 45.8A^2

Experimental Properties

LogP: 2.73480
PSA: 45.82000
Refractive Index: n20/D 1.543(lit.)
Water Partition Coefficient: 117 mg/L (25 ºC)
Boiling Point: 245 °C(lit.)
Melting Point: 7-9 °C (lit.)
Flash Point: Fahrenheit: 224.6 ° f
Celsius: 107 ° c
Solubility: 117mg/l
Color/Form: Yellow oily liquid [1]
Solubility: Insoluble in water, soluble in ethanol [8]
Density: 1.129 g/mL at 25 °C(lit.)

3-Nitro-o-xylene Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：6.1
Safety Instruction： S61-S45-S36/37/39-S26
Packing Group：II
Risk Phrases：R23/24/25; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 3082 9/PG 3
Hazard Statement： H319
Warning Statement： P305+P351+P338
Prompt：dangerous
Storage Condition：Keep container tightly closed. Store in a cool, dry place away from incompatible substances.
PackingGroup：II
Risk Phrases： R23/24/25;R36/37/38
Signal Word：Warning
TSCA：Yes
HazardClass：6.1

3-Nitro-o-xylene Customs Data

HS CODE：29042000
Customs Data：

China Customs Code:
2904209090

Overview:

2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-Nitro-o-xylene Synthesis

Synthetic Circuit 1

108-38-3

106-42-3

95-47-6

83-41-0

99-12-7

89-87-2

89-58-7

81-20-9

Reaction Conditions

1.1 Reagents: Nitric acid Catalysts: Indium triflate Solvents: Water ; 4 h, rt; 20 h, 60 °C

Reference

Indium triflate as a recyclable catalyst for the nitration of aromatic compounds without a halogenated solvent

Yin, Wan-Po; et al, Journal of Chemical Research, 2006, (9), 549-551

Synthetic Circuit 2

1330-20-7

83-41-0

99-51-4

99-12-7

89-87-2

89-58-7

81-20-9

Reaction Conditions

1.1 Reagents: Nitric acid Catalysts: 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, ytter… Solvents: Water

Reference

Perfluorinated rare earth metals catalyzed nitration of aromatic compounds

Shi, Min; et al, Journal of Fluorine Chemistry, 2002, 113(2), 207-209

3-Nitro-o-xylene Preparation Products

2,5-Dimethylnitrobenzene (89-58-7)

3-Nitro-o-xylene Related Literature

1. Electrophilic aromatic substitution. Part 20. The solvolyses in aqueous sulphuric acid of 4-methyl-4-nitrocyclohexa-2,5-dienyl acetate and some of its homologues, and their relevance to the nitration of methylbenzenes

Hugh W. Gibbs,Roy B. Moodie,Kenneth Schofield J. Chem. Soc. Perkin Trans. 2 1978 1145
2. Electrophilic aromatic substitution. Part XIII. Kinetics, isomer yields, and the consequences of ipso-attack in the nitration of toluene and polymethylbenzenes in aqueous sulphuric acid, and their significance for the mechanism of aromatic nitration

James W. Barnett,Roy B. Moodie,Kenneth Schofield,John B. Weston J. Chem. Soc. Perkin Trans. 2 1975 648
3. 713. The action of nitric acid–acetic anhydride mixtures on some methylbenzenes

A. Fischer,J. Packer,J. Vaughan,G. J. Wright J. Chem. Soc. 1964 3687
4. CXX.—Derivatives of o-xylene

John Lionel Simonsen J. Chem. Soc. Trans. 1913 103 1144
5. Electrophilic aromatic substitution. Part VIII. Isomer ratios and assignment of mechanism in aromatic nitration. o-xylene and biphenyl

R. G. Coombes,L. W. Russell J. Chem. Soc. B 1971 2443
6. CCLVIII.—Derivatives of o-xylene. Part I. 3-Nitro-o-xylene and 3 : 6-dinitro-o-xylene

Arthur William Crossley,Gertrude Holland Wren J. Chem. Soc. Trans. 1911 99 2341
7. Relevance of the acidolysis of 3,4-dimethyl-4-nitrocyclohexa-2,5-dienyl acetate to the nitration of o-xylene

Hugh W. Gibbs,Roy B. Moodie,Kenneth Schofield J. Chem. Soc. Chem. Commun. 1976 492
8. XXVII.—Nitro-derivatives of ortho-xylene

Arthur William Crossley,Nora Renouf J. Chem. Soc. Trans. 1909 95 202
9. CCXLIII.—Dichloro-o-xylenes

Leonard Eric Hinkel,Ernest Edward Ayling,Lilian Collier Bevan J. Chem. Soc. 1928 1874
10. Oxidation and Claisen condensation products of 3-nitro-o-xylene

V. Askam,R. H. L. Deeks J. Chem. Soc. C 1969 1935

Cas no 83-41-0 (3-Nitro-o-xylene)

3-Nitro-o-xylene Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Nitro-o-xylene Security Information

3-Nitro-o-xylene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Nitro-o-xylene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

3-Nitro-o-xylene Preparation Products

3-Nitro-o-xylene Related Literature

83-41-0 (3-Nitro-o-xylene) Related Products